5-bromo-N-(2-tert-butylphenyl)furan-2-carboxamide

• Molecular Formula: C15H16BrNO2
• Molecular Weight: 322.2 g/mol
• IUPAC Name: 5-bromo-N-(2-tert-butylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C15H16BrNO2/c1-15(2,3)10-6-4-5-7-11(10)17-14(18)12-8-9-13(16)19-12/h4-9H,1-3H3,(H,17,18)
• InChI Key: POXUMOZZKDDLCQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=CC=C1NC(=O)C2=CC=C(O2)Br

Description

5-bromo-N-(2-tert-butylphenyl)furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

5-bromo-N-(2-tert-butylphenyl)furan-2-carboxamide has been studied for its potential applications in various scientific fields. It has been found to be a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. This inhibition leads to an increase in endocannabinoid levels, which can have various therapeutic effects.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2-tert-butylphenyl)furan-2-carboxamide involves the inhibition of FAAH, which is responsible for the breakdown of endocannabinoids. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which can activate cannabinoid receptors and produce various physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-N-(2-tert-butylphenyl)furan-2-carboxamide are mainly related to the activation of cannabinoid receptors. These effects include pain relief, anti-inflammatory effects, and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-(2-tert-butylphenyl)furan-2-carboxamide in lab experiments is its potency and selectivity as a FAAH inhibitor. However, one limitation is that it can also inhibit other enzymes, which can lead to off-target effects.

Future Directions

There are several future directions for the study of 5-bromo-N-(2-tert-butylphenyl)furan-2-carboxamide. One direction is to explore its potential therapeutic applications, particularly in the treatment of pain and inflammation. Another direction is to investigate its effects on the endocannabinoid system and other physiological pathways. Additionally, further research is needed to optimize its potency and selectivity as a FAAH inhibitor.

Synthesis Methods

The synthesis of 5-bromo-N-(2-tert-butylphenyl)furan-2-carboxamide involves the reaction of 2-tert-butylphenylboronic acid with 5-bromo-2-furoyl chloride in the presence of a palladium catalyst. The resulting product is then treated with ammonia to obtain the final compound.